4-(4-Hydroxycyclohexyl)benzoic acid

• IUPAC Name: 4-(4-hydroxycyclohexyl)benzoic acid
• InChI: InChI=1S/C13H16O3/c14-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13(15)16/h1-4,10,12,14H,5-8H2,(H,15,16)
• InChI Key: OUJCPOLTQOHOFM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=CC=C(C=C2)C(=O)O)O
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol

Description

4-(4-Hydroxycyclohexyl)benzoic acid is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Liquid Crystal Synthesis : 4-(ω-Arcyloybutoxy)benzoic acid, synthesized from ethyl p-hydroxy benzoate, is used to produce liquid crystal compounds. These compounds exhibit nematic liquid crystalline textures and have good crystal performance over a wide temperature range, making them suitable for use in liquid crystal displays and other related applications (Qi, 2008).

• Biochemical Synthesis : In the field of biochemistry, biodihydroxylated benzoic acid derivatives have been used to construct bridge bicyclo scaffolds, showcasing the utility of these compounds in creating complex molecular structures (Mihovilovic, Leisch, Mereiter, 2004).

• Drug Delivery Systems : Benzoic acid derivatives, particularly those with hydroxyphenyl groups, have been studied for their potential in drug delivery systems. For example, the formation of non-covalent complexes with alpha cyclodextrin, a drug delivery system, has been demonstrated, enhancing the potential for these compounds in pharmaceutical applications (Dikmen, 2021).

• Radiopaque Compounds : Research has been conducted on the use of certain derivatives, such as 2-(4-hydroxy-3, 5-diiodobenzyl) benzoic acid, in radiology for imaging of internal body structures like the gallbladder and biliary ducts (Epstein, Cohen, Natelson, 1950).

• Biosensor Development : Derivatives of benzoic acid have been utilized in the development of biosensors. For instance, a study explored the construction of a synthetic biosensor for detecting various benzoic acid derivatives, indicating its applicability in high-throughput screening for microbial engineering (Castaño-Cerezo, Fournié, Urban, Faulon, Truan, 2020).

• Antibacterial Agents : Some studies have explored the synthesis of vanillic acid (a derivative of benzoic acid) hybrid compounds for their potential antibacterial activity. This approach is crucial in generating new chemotherapeutic agents and drug candidates (Satpute, Gangan, Shastri, 2019).

• Toxicity Studies : Assessments of the toxicity of benzoic acid derivatives have been conducted to understand their impact on the body, particularly on the hepatorenal system, which is vital for evaluating their safety in various applications (Gorokhova, Mikhailova, Ulanova, Yadykina, 2020).